Cas no 2229448-52-4 (2-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid
• CAS No: 2229448-52-4
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 5911358
• PubChem ID: 165977744
• Update Time: 2025-10-23

2-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid
• 2-(4-{[(tert-butoxy)carbonyl]amino}-3-methoxyphenyl)-2-methylpropanoic acid
• 2-(4-((tert-Butoxycarbonyl)amino)-3-methoxyphenyl)-2-methylpropanoic acid
• EN300-1903158
• 2229448-52-4
• 2-(4-{[(tert-butoxy)carbonyl]amino}-3-methoxyphe nyl)-2-methylpropanoic acid
• Benzeneacetic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methoxy-α,α-dimethyl-

• Inchi： 1S/C16H23NO5/c1-15(2,3)22-14(20)17-11-8-7-10(9-12(11)21-6)16(4,5)13(18)19/h7-9H,1-6H3,(H,17,20)(H,18,19)
• InChI Key： JDJJOWRWPAQZFL-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C(O)=O)=CC=C(NC(OC(C)(C)C)=O)C(OC)=C1

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Boiling Point: 404.1±45.0 °C(Predicted)
• pka: 4.37±0.11(Predicted)

Additional information on 2-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid

2-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid: A Comprehensive Overview

The compound with CAS number 2229448-52-4, known as 2-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of amino acids derivatives, characterized by its unique structural features that make it a subject of interest in both academic and industrial settings.

The molecular structure of this compound is defined by the presence of a tert-butoxy carbonyl (BOC) group, a methoxy substituent, and a propanoic acid moiety. The BOC group is a well-known protecting group in organic synthesis, particularly in peptide chemistry, where it plays a crucial role in controlling the reactivity of amino groups during complex molecule construction. The methoxy group at the 3-position of the phenyl ring adds electronic complexity to the molecule, influencing its reactivity and stability. The propanoic acid component contributes to the molecule's acidity and solubility properties, making it amenable to various chemical transformations.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes that involve strategic protection and deprotection strategies. Researchers have employed methodologies such as nucleophilic aromatic substitution, Suzuki coupling, and peptide coupling reactions to construct this molecule with high yield and purity. These methods highlight the versatility of modern synthetic techniques in addressing the challenges posed by complex molecular architectures.

One of the most promising applications of 2-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid lies in its potential as a building block for drug discovery. The compound's structure allows for further functionalization, enabling the creation of bioactive molecules with tailored pharmacokinetic profiles. For instance, studies have shown that analogs of this compound exhibit promising activity against certain enzymes implicated in neurodegenerative diseases, such as beta-secretase (BACE1). These findings underscore its potential role in developing therapeutic agents for Alzheimer's disease and related conditions.

In addition to its therapeutic applications, this compound has also found utility in materials science. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been explored for applications in nanotechnology and sensor development. The methoxy group on the phenyl ring enhances surface interactions, making it suitable for creating highly ordered structures with specific electronic properties.

From an analytical standpoint, the characterization of this compound has been achieved using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses have provided critical insights into its molecular conformation, stability, and reactivity under different conditions. For example, NMR studies have revealed that the BOC group adopts a specific spatial arrangement that minimizes steric hindrance, facilitating further chemical modifications.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have been employed to predict its interaction with biological targets, providing valuable guidance for experimental design. These computational studies have highlighted the importance of the tert-butyl group in modulating electronic effects within the molecule.

In conclusion, 2-(4-{(tert-butoxy)carbonylamino}-3-methoxyphenyl)-2-methylpropanoic acid stands as a testament to the ingenuity of modern chemical synthesis and its applications across diverse scientific domains. Its unique structural features make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond. As ongoing research continues to uncover new facets of its potential, this compound is poised to make significant contributions to scientific progress.